Cas no 1806818-34-7 (Ethyl 2,6-dibromo-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2,6-dibromo-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806818-34-7
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4850132
• Update Time: 2025-08-03

Ethyl 2,6-dibromo-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dibromo-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-8(16)4-5-6(10(13)14)3-7(11)15-9(5)12/h3,10H,2,4H2,1H3
• InChI Key： XXRMNMHULWIODL-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(F)F)C=C(N=1)Br)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2,6-dibromo-4-(difluoromethyl)pyridine-3-acetate

Ethyl 2,6-dibromo-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1806818-34-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2,6-dibromo-4-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1806818-34-7, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural configuration that makes it an invaluable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and difluoromethyl substituents on the pyridine ring imparts distinct reactivity, enabling its use in a wide array of chemical transformations essential for drug development.

The compound's molecular structure, characterized by a pyridine core substituted with bromine atoms at the 2 and 6 positions and a difluoromethyl group at the 4 position, along with an acetic ester moiety at the 3 position, contributes to its broad applicability. These functional groups facilitate diverse synthetic pathways, including nucleophilic substitution, cross-coupling reactions, and metal-catalyzed transformations. Such reactions are pivotal in constructing complex molecular architectures required for pharmaceuticals targeting various therapeutic areas.

In recent years, Ethyl 2,6-dibromo-4-(difluoromethyl)pyridine-3-acetate has garnered attention for its role in developing novel therapeutic agents. Specifically, its derivatives have been explored in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromo substituents serve as excellent handles for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups. This capability is particularly valuable in generating highly specific inhibitors that bind to target proteins with high affinity.

The difluoromethyl group is another key feature that enhances the pharmacological properties of compounds derived from Ethyl 2,6-dibromo-4-(difluoromethyl)pyridine-3-acetate. Difluoromethylation is a powerful strategy in medicinal chemistry to improve metabolic stability, binding affinity, and lipophilicity of drug candidates. For instance, recent studies have demonstrated the efficacy of difluoromethyl-substituted pyridines in developing antiviral and anticancer agents. The acetic ester group at the 3-position provides an additional site for modification through hydrolysis or transesterification, offering further flexibility in drug design.

Advances in synthetic methodologies have further expanded the utility of Ethyl 2,6-dibromo-4-(difluoromethyl)pyridine-3-acetate. Catalytic hydrogenation techniques have been employed to selectively reduce the bromo or difluoromethyl groups, enabling the generation of different analogs with tailored properties. Additionally, flow chemistry approaches have been utilized to streamline multistep syntheses involving this intermediate, improving yield and scalability. These innovations underscore the compound's importance as a building block in modern pharmaceutical research.

The demand for high-quality intermediates like Ethyl 2,6-dibromo-4-(difluoromethyl)pyridine-3-acetate has been bolstered by the increasing complexity of drug molecules being developed. Pharmaceutical companies and academic institutions alike rely on such intermediates to accelerate their research pipelines. The compound's availability from reputable suppliers ensures that researchers can focus on downstream applications without compromising on purity or consistency. This reliability is crucial for maintaining high standards in preclinical and clinical studies.

In conclusion, Ethyl 2,6-dibromo-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1806818-34-7) represents a cornerstone in pharmaceutical synthesis. Its unique structural features enable diverse synthetic strategies that are indispensable for developing next-generation therapeutics. As research continues to uncover new applications for this compound and its derivatives, its significance in medicinal chemistry is set to grow even further. The ongoing advancements in synthetic techniques ensure that Ethyl 2,6-dibromo-4-(difluoromethyl)pyridine-3-acetate will remain a vital tool for chemists and pharmacologists worldwide.